(3-ethoxy-4-methoxybenzyl)(4-fluoro-2-methylphenyl)amine

• IUPAC Name: N-[(3-ethoxy-4-methoxyphenyl)methyl]-4-fluoro-2-methylaniline
• InChI: InChI=1S/C17H20FNO2/c1-4-21-17-10-13(5-8-16(17)20-3)11-19-15-7-6-14(18)9-12(15)2/h5-10,19H,4,11H2,1-3H3
• InChI Key: IXZBEJWYMJWBBA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)CNC2=C(C=C(C=C2)F)C)OC
• Molecular Formula: C17H20FNO2
• Molecular Weight: 289.34 g/mol

Description

(3-ethoxy-4-methoxybenzyl)(4-fluoro-2-methylphenyl)amine is a chemical compound that belongs to the class of phenethylamines. It is commonly known as 2C-EF-4MeO, and it has gained significant attention in the scientific research community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of (3-ethoxy-4-methoxybenzyl)(4-fluoro-2-methylphenyl)amine is not fully understood, but it is believed to act on various neurotransmitter systems in the brain. The compound has been shown to increase the levels of dopamine and serotonin in the brain, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. The compound has been shown to increase the levels of various neurotransmitters in the brain, including dopamine, serotonin, and norepinephrine. It has also been shown to have potent antioxidant properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using (3-ethoxy-4-methoxybenzyl)(4-fluoro-2-methylphenyl)amine in lab experiments is its potent neuroprotective effects. The compound has been shown to protect against various forms of neuronal damage and may have applications in the treatment of various neurological disorders. However, one of the limitations of using the compound in lab experiments is its potential toxicity. The compound has been shown to have toxic effects at high doses, which may limit its use in certain applications.

Future Directions

There are several future directions for the research on (3-ethoxy-4-methoxybenzyl)(4-fluoro-2-methylphenyl)amine. One area of research is the development of new therapeutic agents based on the compound's structure. The compound has shown promising results in various preclinical studies, and further research is needed to determine its potential as a therapeutic agent. Another area of research is the development of new analytical techniques for the detection and quantification of the compound. The development of new analytical techniques will enable researchers to study the compound's pharmacokinetics and pharmacodynamics in greater detail. Finally, there is a need for further research on the compound's toxicity and safety profile. The compound has shown potential as a therapeutic agent, but its toxicity and safety profile need to be fully understood before it can be used in clinical applications.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. The compound has shown potent neuroprotective effects and may have applications in the treatment of various neurological disorders. Further research is needed to fully understand the compound's mechanism of action, biochemical and physiological effects, and toxicity and safety profile.

Synthesis Methods

The synthesis of (3-ethoxy-4-methoxybenzyl)(4-fluoro-2-methylphenyl)amine involves several steps. The first step involves the synthesis of 4-fluoro-2-methylphenylamine, which is then reacted with (3-ethoxy-4-methoxybenzyl) chloride to produce the desired compound. The synthesis method has been optimized to produce high yields of the compound, and it has been validated through various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

(3-ethoxy-4-methoxybenzyl)(4-fluoro-2-methylphenyl)amine has been studied extensively in the scientific research community due to its potential applications in various fields. One of the primary areas of research has been its use as a potential therapeutic agent for various neurological disorders. The compound has been shown to have potent neuroprotective effects and may have applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.